4-Bromo-2-methyl-3-(((4-methylphenyl)sulfonyl)methyl)-1-phenyl-3-pyrazolin-5-one

• IUPAC Name: 4-bromo-1-methyl-5-[(4-methylphenyl)sulfonylmethyl]-2-phenylpyrazol-3-one
• InChI: InChI=1S/C18H17BrN2O3S/c1-13-8-10-15(11-9-13)25(23,24)12-16-17(19)18(22)21(20(16)2)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
• InChI Key: UCXQTLXFCMLIBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=C(C(=O)N(N2C)C3=CC=CC=C3)Br
• Molecular Formula: C18H17BrN2O3S
• Molecular Weight: 421.3 g/mol

Description

4-Bromo-2-methyl-3-(((4-methylphenyl)sulfonyl)methyl)-1-phenyl-3-pyrazolin-5-one (hereafter referred to as 4-Bromo-2-methyl-3-Phenyl-5-one) is an organobromine compound with a wide range of applications in scientific research. It is a colorless, crystalline solid with a molecular weight of 472.34 g/mol and is soluble in water. Due to its unique structure, 4-Bromo-2-methyl-3-Phenyl-5-one has been widely studied for its potential to be used in various laboratory experiments.

Scientific Research Applications

Biological Activity and Compound Synthesis

• A series of phenyl pyrazolyl sulfides, synthesized through alkylation of 4-(phenylthio)-1H-pyrazol-5-ols with methyl bromoacetate, demonstrated potential biological activity, showcasing the importance of such compounds in biological research (Vydzhak et al., 2017).
• The synthesis of 3,3-diphenyl-3H-pyrazoles using vinyl phenyl sulfone and other compounds resulted in the creation of pyrazolines and pyrazoles, highlighting the chemical versatility of these compounds in synthetic chemistry (Vasin et al., 2015).

Antioxidant and Antimicrobial Applications

• New thiazolyl–pyrazolone derivatives exhibited significant antioxidant activity, underlining the potential of these compounds in oxidative stress-related research and therapy (Gaffer et al., 2017).
• Several heterocyclic compounds based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole were synthesized, showing promising antimicrobial activity, indicating their potential in developing new antimicrobial agents (El‐Emary et al., 2002).

Applications in Biological and Pharmaceutical Research

• New N-phenylpyrazole derivatives were synthesized and showed potent antimicrobial activity, particularly against pathogenic yeast and mould, suggesting their application in pharmaceutical research and development (Farag et al., 2008).
• A series of novel N-phenylpyrazolyl aryl methanones derivatives were synthesized, and some showed favorable herbicidal and insecticidal activities, indicating their potential use in agricultural sciences (Wang et al., 2015).